Cas no 142112-64-9 (3-(Chlorosulphonyl)-1-methyl-1H-pyrrole)
142112-64-9 structure
Product Name:3-(Chlorosulphonyl)-1-methyl-1H-pyrrole
CAS No:142112-64-9
MF:C5H6ClNO2S
MW:179.624639034271
CID:1004725
PubChem ID:22065892
Update Time:2025-04-20
3-(Chlorosulphonyl)-1-methyl-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chlorosulphonyl)-1-methyl-1H-pyrrole
- 1-Methyl-1H-pyrrole-3-sulphonyl chloride
- 1-methyl-1H-Pyrrole-3-sulfonyl chloride
- 1-methylpyrrole-3-sulfonyl chloride
- AKOS006317981
- JMTCUBYVVPMUSP-UHFFFAOYSA-N
- DB-063415
- DTXSID70622253
- SCHEMBL3103442
- 1-Methyl-1H-pyrrol-3-sulfonylchloride
- 142112-64-9
-
- Inchi: 1S/C5H6ClNO2S/c1-7-3-2-5(4-7)10(6,8)9/h2-4H,1H3
- InChI Key: JMTCUBYVVPMUSP-UHFFFAOYSA-N
- SMILES: ClS(C1C=CN(C)C=1)(=O)=O
Computed Properties
- Exact Mass: 178.9807773g/mol
- Monoisotopic Mass: 178.9807773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 47.4Ų
3-(Chlorosulphonyl)-1-methyl-1H-pyrrole Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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